Methyl 2-[(cyanomethyl)thio]acetate
Overview
Description
“Methyl 2-[(cyanomethyl)thio]acetate” is a chemical compound with the molecular formula C5H7NO2S . It is also known by other synonyms such as “methyl 2-(cyanomethylsulfanyl)acetate” and "2-[(cyanomethyl)thio]acetic acid methyl ester" .
Synthesis Analysis
The synthesis of “this compound” and similar compounds often involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates . The reaction conditions can vary, and different methods have been used to prepare N-aryl or N-heteryl cyanoacetamides .Molecular Structure Analysis
The molecular structure of “this compound” consists of 5 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom . The InChI representation of the molecule is "InChI=1S/C5H7NO2S/c1-8-5(7)4-9-3-2-6/h3-4H2,1H3" .Scientific Research Applications
Synthesis of Sugar-Protein Conjugates
Methyl 2-[(cyanomethyl)thio]acetate and its derivatives are utilized in the synthesis of novel reagents for attaching sugars to proteins. For instance, cyanomethyl thioglycosides are converted into 2-imino-2-methoxyethyl 1-thioglycosides (IME-thioglycosides) through chemical reactions. These IME-thioglycosides have been shown to react readily with simple amines, amino acids, and proteins, retaining full activities of the modified enzymes, such as alpha-amylase and lysozyme. This technique presents a new method for the functionalization of proteins with carbohydrates (Lee, Stowell, & Krantz, 1976).
Pharmaceutical Intermediate Synthesis
Methyl 2-cyano-2-(3-thienyl)acetate, a compound related to this compound, is synthesized for its applications as a pharmaceutical intermediate. This substance can be converted into 3-thienylmalonic acid, showcasing the versatility of this compound derivatives in the synthesis of valuable intermediates for pharmaceutical production (Raynolds, 1984).
Origin of Life and Energy Currency Molecules
Research into the origins of life has explored the role of methyl thioacetate (a related molecule) as a potential precursor to life's building blocks. Studies have shown that methyl thioacetate could act as an early energy currency molecule, protected from hydrolysis within hydrophobic regions of prebiotic vesicles. This suggests that compounds like this compound could have contributed to the chemical evolution necessary for the origin of life by providing a stable energy source in early cellular membranes (Todd & House, 2014).
Future Directions
Recent research has focused on the development of an isothiouronium salt as a reagent for the operationally simple synthesis of cyanomethyl thioesters with high functional group tolerance . This suggests that future research may continue to explore new methods for synthesizing and utilizing “Methyl 2-[(cyanomethyl)thio]acetate” and similar compounds .
Properties
IUPAC Name |
methyl 2-(cyanomethylsulfanyl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO2S/c1-8-5(7)4-9-3-2-6/h3-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCKPYKDFOFPQTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CSCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40380999 | |
Record name | methyl 2-[(cyanomethyl)thio]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52069-53-1 | |
Record name | methyl 2-[(cyanomethyl)thio]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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